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Compound of Interest

Compound Name: Aranthol

Cat. No.: B3061088

Application Note

Abstract

This application note details a robust and sensitive High-Performance Liquid Chromatography
(HPLC) method for the quantitative analysis of Aranthol. Aranthol, also known as 2-methyl-6-
(methylamino)heptan-2-ol, is an organic compound with potential applications in
pharmaceutical and chemical research. The described method utilizes a reversed-phase C18
column with isocratic elution and UV detection, providing a reliable and efficient means for the
determination of Aranthol in various sample matrices. This document provides a
comprehensive protocol for sample preparation, chromatographic conditions, and method
validation, intended for researchers, scientists, and professionals in drug development.

Introduction

Aranthol (CoH21NO) is a chemical compound characterized by the presence of a secondary
amine and a tertiary alcohol. Accurate and precise quantification of Aranthol is crucial for its
development and application in research and industry. High-Performance Liquid
Chromatography (HPLC) is a powerful analytical technique that offers high resolution and
sensitivity, making it an ideal choice for the analysis of such compounds. This application note
presents a detailed HPLC method developed and validated for the determination of Aranthol.

Chemical and Physical Properties of Aranthol
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Property Value

IUPAC Name 2-methyl-6-(methylamino)heptan-2-ol
Molecular Formula CoH21NO

Molecular Weight 159.27 g/mol

CAS Number 4436-89-9

Experimental Protocol
Instrumentation and Materials

o HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler,
column oven, and a UV-Vis detector.

e Column: Areversed-phase C18 column (e.g., 4.6 x 150 mm, 5 um patrticle size) is
recommended.

e Solvents: HPLC grade acetonitrile and water.
e Reagents: HPLC grade formic acid.

¢ Aranthol Standard: A certified reference standard of Aranthol.

Chromatographic Conditions

The following chromatographic conditions are recommended for the analysis of Aranthol:
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Parameter Condition

Acetonitrile : Water (with 0.1% Formic Acid)

Mobile Phase

(30:70, viv)
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 pL
Detection Wavelength 210 nm
Run Time 10 minutes

Preparation of Standard Solutions

A stock solution of Aranthol (1 mg/mL) should be prepared by accurately weighing and
dissolving the reference standard in the mobile phase. A series of working standard solutions of
varying concentrations can then be prepared by serial dilution of the stock solution with the
mobile phase.

Sample Preparation

The sample preparation procedure will depend on the matrix. For simple matrices, a direct
dilution with the mobile phase followed by filtration through a 0.45 um syringe filter may be
sufficient. For more complex matrices, a protein precipitation or solid-phase extraction (SPE)
step may be necessary to remove interfering substances.

Method Validation

The developed HPLC method should be validated according to the International Council for
Harmonisation (ICH) guidelines. The validation parameters to be assessed include:
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Validation Parameter Acceptance Criteria

The peak for Aranthol should be well-resolved
Specificity from any other components in the sample

matrix.

A correlation coefficient (r2) of = 0.999 over a

Linearity ] )

defined concentration range.

The percentage recovery should be within 98-
Accuracy

102%.
Precision (Repeatability & Intermediate The relative standard deviation (RSD) should be
Precision) < 2%.
Limit of Detection (LOD) Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ) Signal-to-noise ratio of 10:1.

The method should remain unaffected by small,
Robustness

deliberate variations in method parameters.

Data Presentation

The quantitative data obtained from the method validation should be summarized in clearly
structured tables for easy comparison.

Table 1: Linearity Data for Aranthol Analysis
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Concentration (ug/mL) Peak Area (mAU*s)
1 [Insert Data]
5 [Insert Data]
10 [Insert Data]
25 [Insert Data]
50 [Insert Data]
100 [Insert Data]
Correlation Coefficient (r?) [Insert Value]

Table 2: Accuracy and Precision Data for Aranthol Analysis

Concentration (pg/mL) Recovery (%) RSD (%)

Low QC [Insert Data] [Insert Data]

Medium QC [Insert Data] [Insert Data]

High QC [Insert Data] [Insert Data]
Visualizations
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Caption: Experimental workflow for the HPLC analysis of Aranthol.
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Caption: Key parameters for HPLC method validation.

« To cite this document: BenchChem. [High-Performance Liquid Chromatography (HPLC)
Method for the Determination of Aranthol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3061088#high-performance-liquid-chromatography-
hplc-method-for-aranthol]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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